Cas no 590371-38-3 (3-(Trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 3-(Trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 590371-38-3
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• MDL: MFCD08234940
• CID: 68441
• PubChem ID: 25210500
• Update Time: 2025-07-20

3-(Trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)pyridine-4-carboxylic acid
• 3-(TRIFLUOROMETHYL)ISONICOTINIC ACID
• 4-Pyridinecarboxylic acid, 3-(trifluoromethyl)-
• 3-Trifluoromethyl-isonicotinic acid
• 3-(trifluoromethyl)-4-pyridinecarboxylic acid
• PubChem22216
• KSC268S9D
• 3-trifluoromethylisonicotinic acid
• FBOSFEOQEZQFOC-UHFFFAOYSA-N
• 3-(Trifluoromethyl)isonicotinicacid
• 3-trifluoromethyl isonicotinic acid
• BCP11636
• WT1948
• HT1056
• SBB06526
• Z1179327807
• EN300-75582
• SY019259
• AB43706
• BL003418
• A832120
• J-511034
• MFCD08234940
• AM20061357
• GE-0239
• FT-0654931
• 3-(trifluoromethyl)isonicotinic acid, AldrichCPR
• AC-25223
• DTXSID00649099
• 3-(trifluoromethyl)pyridine-4-carboxylicacid
• SCHEMBL115907
• 590371-38-3
• CS-W019443
• AKOS005063540
• DB-031396

• MDL： MFCD08234940
• Inchi： 1S/C7H4F3NO2/c8-7(9,10)5-3-11-2-1-4(5)6(12)13/h1-3H,(H,12,13)
• InChI Key： FBOSFEOQEZQFOC-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1C(=O)O)(F)F

Computed Properties

• Exact Mass: 191.01900
• Monoisotopic Mass: 191.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 1.3

Experimental Properties

• Color/Form: No data available
• Density: 1.484
• Melting Point: No data available
• Boiling Point: 352.3 °C at 760 mmHg
• Flash Point: 352.3 °C at 760 mmHg
• Refractive Index: 1.475
• PSA: 50.19000
• LogP: 1.79860

3-(Trifluoromethyl)pyridine-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-(Trifluoromethyl)pyridine-4-carboxylic acid

Introduction to 3-(Trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 590371-38-3)

3-(Trifluoromethyl)pyridine-4-carboxylic acid, with the chemical formula C₇H₅F₃NO₂ and CAS number 590371-38-3, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules characterized by the presence of a nitrogen atom within the six-membered aromatic ring, which imparts unique electronic and steric properties. The introduction of a trifluoromethyl group at the 3-position and a carboxylic acid moiety at the 4-position further enhances its utility as a versatile building block in synthetic chemistry.

The trifluoromethyl group, known for its electron-withdrawing inductive effect and strong resonance stabilization, plays a pivotal role in modulating the bioactivity of 3-(Trifluoromethyl)pyridine-4-carboxylic acid. This functional group is widely recognized for its ability to improve metabolic stability, lipophilicity, and binding affinity in drug candidates. Consequently, compounds incorporating this moiety have been extensively explored in the development of novel therapeutics targeting various diseases, including cancer, inflammation, and infectious disorders.

In recent years, 3-(Trifluoromethyl)pyridine-4-carboxylic acid has emerged as a valuable intermediate in the synthesis of biologically active molecules. Its structural framework provides a rigid scaffold that can be readily modified through various chemical transformations, such as esterification, amidation, or alkylation, to generate libraries of derivatives with tailored pharmacological properties. The carboxylic acid functionality at the 4-position serves as a reactive handle for further functionalization, enabling the construction of complex molecular architectures.

One of the most compelling aspects of 3-(Trifluoromethyl)pyridine-4-carboxylic acid is its application in medicinal chemistry. Researchers have leveraged this compound to develop novel inhibitors of enzymes involved in critical biological pathways. For instance, studies have demonstrated its utility in generating potent inhibitors of Janus kinases (JAKs), which are implicated in autoimmune diseases and leukemias. The trifluoromethyl group enhances the binding affinity of these inhibitors to their target proteins by stabilizing key interactions through favorable hydrophobic interactions and electronic effects.

Furthermore, 3-(Trifluoromethyl)pyridine-4-carboxylic acid has been utilized in the synthesis of agrochemicals, where its structural features contribute to enhanced pest resistance and crop protection. The fluorinated pyridine core is particularly effective in disrupting metabolic pathways in pests while maintaining low toxicity to non-target organisms. This makes it an attractive scaffold for developing next-generation pesticides with improved environmental profiles.

The pharmaceutical industry has also harnessed the potential of 3-(Trifluoromethyl)pyridine-4-carboxylic acid in the development of central nervous system (CNS) drugs. Pyridine derivatives are known for their ability to cross the blood-brain barrier, making them suitable candidates for treating neurological disorders. By incorporating fluorinated substituents, such as the trifluoromethyl group, researchers can fine-tune the pharmacokinetic properties of these compounds to achieve optimal therapeutic efficacy.

Recent advances in computational chemistry have further highlighted the importance of 3-(Trifluoromethyl)pyridine-4-carboxylic acid as a key intermediate. High-throughput virtual screening (HTVS) and molecular docking studies have identified numerous derivatives with promising biological activity against targets such as protein kinases and transcription factors. These computational approaches have accelerated the discovery process by enabling rapid evaluation of large chemical libraries without the need for extensive experimental screening.

The synthesis of 3-(Trifluoromethyl)pyridine-4-carboxylic acid itself is an intriguing challenge that has been addressed through multiple synthetic routes. Traditional methods involve multi-step sequences involving halogenation, carboxylation, and functional group transformations. However, recent innovations have focused on more efficient and sustainable synthetic strategies, such as transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques. These advancements not only improve yield but also reduce waste generation, aligning with green chemistry principles.

In conclusion,3-(Trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 590371-38-3) represents a cornerstone compound in modern drug discovery and agrochemical research. Its unique structural features and versatile reactivity make it an indispensable tool for chemists and biologists alike. As our understanding of biological systems continues to evolve,trifluoromethyl-containing pyridines are poised to play an even greater role in addressing some of humanity's most pressing health challenges.